Cas no 1261649-66-4 (2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261649-66-4
• MF: C₁₄H₆F₉NO
• MW: 375.189175128937
• CID: 4791220
• Update Time: 2025-06-11

2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C14H6F9NO/c15-12(16,17)10-6-24-11(13(18,19)20)5-9(10)7-1-3-8(4-2-7)25-14(21,22)23/h1-6H
• InChI Key： NURMFQRCDQOIBD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 437
• XLogP3: 5.5
• Topological Polar Surface Area: 22.1

Additional information on 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine

2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

The compound 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No: 1261649-66-4) is a highly specialized organic molecule with significant applications in the field of agricultural chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging utility in various industries.

The structure of 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine is characterized by the presence of two trifluoromethyl groups at the 2 and 5 positions of the pyridine ring, along with a trifluoromethoxy-substituted phenyl group at the 4 position. This unique substitution pattern imparts the molecule with exceptional stability and reactivity, making it a valuable component in advanced chemical formulations.

Recent studies have highlighted the potential of this compound in enhancing the efficiency of herbicides and insecticides. Researchers have demonstrated that 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine exhibits remarkable selectivity towards specific pest species, reducing the environmental impact of agricultural chemicals while maintaining high efficacy. This breakthrough has been widely recognized in the scientific community and has paved the way for its integration into sustainable farming practices.

In addition to its agricultural applications, this compound has shown promise in the development of advanced materials for electronic devices. The trifluoromethyl and trifluoromethoxy groups contribute to the molecule's electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other cutting-edge technologies. Ongoing research is focused on optimizing its performance in these applications to meet the growing demand for high-efficiency electronic components.

The synthesis of 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for industrial-scale production.

From an environmental standpoint, this compound has been subjected to rigorous testing to ensure its safety and compatibility with eco-friendly practices. Regulatory bodies have approved its use under controlled conditions, provided that strict safety protocols are adhered to during handling and application.

In conclusion, 2,5-Bis(trifluoromethyl)-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No: 1261649-66-4) represents a significant advancement in modern chemistry. Its unique structure, combined with its versatile applications, positions it as a key player in both agricultural and technological sectors. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow even further.